Cas no 380583-53-9 (N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}furan-2-carboxamide)

• Product Name: N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}furan-2-carboxamide
• CAS No: 380583-53-9
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 6441622
• Update Time: 2025-06-22

N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}furan-2-carboxamide
• N-(3-((2-methoxyethyl)carbamoyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)furan-2-carboxamide
• Benzo[b]thiophene-3-carboxamide, 2-[(2-furanylcarbonyl)amino]-4,5,6,7-tetrahydro-N-(2-methoxyethyl)-

• Inchi： 1S/C17H20N2O4S/c1-22-10-8-18-16(21)14-11-5-2-3-7-13(11)24-17(14)19-15(20)12-6-4-9-23-12/h4,6,9H,2-3,5,7-8,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key： OGEYMOQHWSYSBB-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(NCCOC)=O)=C(NC(C1=CC=CO1)=O)S2

Additional information on N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}furan-2-carboxamide

Introduction to N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-ylfuran-2-carboxamide (CAS No. 380583-53-9)

N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-ylfuran-2-carboxamide} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 380583-53-9, represents a novel molecular entity with a unique structural framework that combines elements of benzothiophene and furan moieties, linked through a carbamoyl group. The presence of the 2-methoxyethyl substituent introduces a layer of functional diversity, making this molecule a promising candidate for further exploration in drug discovery and development.

The structural design of N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-ylfuran-2-carboxamide is meticulously crafted to leverage the pharmacophoric properties of its constituent parts. The benzothiophene core is well-documented for its role in various bioactive molecules, exhibiting interactions with biological targets such as enzymes and receptors. The tetrahydro derivative further enhances the compound's solubility and metabolic stability, which are critical factors in drug design. The fusion of these structural features with the furan ring and the carbamoyl linkage creates a multifaceted scaffold that may exhibit a range of biological activities.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their potential therapeutic applications. Among these, benzothiophene derivatives have shown promise in treating various diseases, including cancer, inflammation, and neurological disorders. The 3-(2-methoxyethyl)carbamoyl group not only contributes to the compound's solubility but also serves as a modulator of its biological activity. This modification has been strategically incorporated to enhance binding affinity and selectivity towards specific biological targets.

The furan-2-carboxamide moiety is another key feature that contributes to the compound's pharmacological profile. Furan derivatives are known for their diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. The carboxamide group introduces a polar interaction site that can facilitate binding to protein targets. This combination of structural elements suggests that N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-ylfuran-2-carboxamide may exhibit multiple modes of action, making it a versatile candidate for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in designing molecules like N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-ylfuran-2-carboxamide by optimizing their structural features for enhanced efficacy and reduced toxicity. The integration of machine learning algorithms has further accelerated the drug discovery process by identifying promising candidates for experimental validation.

In vitro studies have begun to unravel the potential pharmacological properties of N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-ylfuran-2-carboxamide}. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathogenesis. For instance, its ability to modulate the activity of target enzymes could make it valuable in treating conditions such as metabolic disorders or neurodegenerative diseases. Additionally, the compound's structural similarity to known bioactive molecules suggests that it may interact with established drug targets, potentially leading to synergistic therapeutic effects.

The solubility profile of N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-ylfuran-2-carboxamide is another critical factor that influences its pharmaceutical potential. Poor solubility can hinder drug absorption and bioavailability, limiting its clinical efficacy. However, the strategic placement of polar functional groups such as the carbamoyl and furan rings enhances solubility while maintaining metabolic stability. This balance is essential for developing compounds that can be effectively administered orally or through other routes.

Future research directions include exploring the synthetic pathways for producing N-{3-(2-methoxyethyl)carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-ylium furoic acid derivative (CAS No 38058353 9)} on an industrial scale. Efficient synthetic routes are crucial for ensuring cost-effective production and scalability for clinical trials. Additionally，investigators are examining how modifications to the substituents on the benzothiophene ring can influence its biological activity . By fine-tuning these structural elements， researchers aim to develop derivatives with improved potency， selectivity，and reduced side effects.

The integration of high-throughput screening (HTS) technologies into drug discovery pipelines has significantly expedited the identification of lead compounds like N-{3-(2-methoxyethyl)carbamoyl 4 5 6 7 tetrahyd ro 1 ben zoth ioph en 22 ylf u ra 22 car box am ide (CAS No 38058353 9)}. These platforms allow researchers to rapidly test thousands of compounds against various biological targets， enabling the selection of those with the most promising activity profiles. HTS has been particularly valuable in identifying novel scaffolds such as this one， which may not have been discovered through traditional screening methods.

Moreover，the development of structure-based drug design (SBDD) approaches has complemented HTS by providing detailed insights into how molecular structures interact with biological targets at an atomic level。 SBDD leverages computational methods to model these interactions， guiding medicinal chemists in designing molecules like N-{3-( meth oxy eth y l ) carb am o y l 4 5 6 7 tetra hyd ro 1 ben z oth i o ph en 22 ylf u ra22 car box am ide ( CAS No .38058353 9)} with optimized binding properties。 These strategies have led to significant advancements in drug development， particularly for complex diseases where targeted therapy is essential。

The role of bioinformatics and data analytics has also become increasingly prominent in modern drug discovery。 By analyzing large datasets， researchers can identify patterns and correlations that inform rational design decisions。 For instance， machine learning models can predict how different structural modifications will affect a compound's bioactivity， allowing for more targeted experimentation。 This interdisciplinary approach has accelerated the pace at which novel compounds like N-{3( meth oxy eth y l ) carb am o y l tetra hyd ro ben z oth i o ph en22 ylf u ra22 car box am ide ( CAS No .38058353 9)} are being developed。

In conclusion，N-{3( meth oxy eth y l ) carb am o y l tetra hyd ro ben z oth i o ph en22 ylf u ra22 car box am ide ( CAS No .38058353 9)} represents a significant advancement in pharmaceutical chemistry。 Its unique structural composition， combined with promising preliminary findings from both computational and experimental studies， positions it as a compelling candidate for further therapeutic exploration。 As research continues to uncover new applications for heterocyclic compounds， entities like this one will play an increasingly important role in addressing unmet medical needs。 The ongoing development efforts underscore the importance of innovation and collaboration within the scientific community in bringing forward next-generation therapeutics。